Cas no 2580095-50-5 (rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, cis)

Technical Introduction: rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid is a stereochemically defined, cis-configured bicyclic compound featuring a difluorinated octahydro-isoindole core. The rigid cis-fused ring system and strategically positioned fluorine atoms enhance its utility as a versatile intermediate in medicinal chemistry, particularly for the design of conformationally constrained bioactive molecules. The carboxylic acid functionality allows for further derivatization, enabling integration into peptidomimetics or small-molecule scaffolds. Its well-defined stereochemistry ensures reproducibility in synthetic applications, while the fluorine substitution can influence metabolic stability and binding affinity. This compound is suited for research in drug discovery, where precise structural control and fluorination are critical for optimizing pharmacokinetic properties.

rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, cis structure

2580095-50-5 structure

Product Name:rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, cis

CAS No:2580095-50-5

MF:C₉H₁₃F₂NO₂

MW:205.20182967186

MDL:MFCD33020710

CID:5562606

PubChem ID:154814333

Update Time:2025-06-08

rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, cis Chemical and Physical Properties

Names and Identifiers

- 2580095-50-5
- rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid
- EN300-27152033
- Z4661890669
- rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, cis
- MDL： MFCD33020710
- Inchi： 1S/C9H13F2NO2/c10-9(11)2-1-8(7(13)14)5-12-4-6(8)3-9/h6,12H,1-5H2,(H,13,14)/t6-,8-/m1/s1
- InChI Key： JGEOPCXFCCHMOO-HTRCEHHLSA-N
- SMILES： FC1(CC[C@@]2(C(=O)O)CNC[C@H]2C1)F

Computed Properties

Exact Mass: 205.09143498g/mol
Monoisotopic Mass: 205.09143498g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.6
Topological Polar Surface Area: 49.3Å²

rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, cis Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-27152033-0.05g	rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, cis	2580095-50-5	95%	0.05g	$451.0	2023-09-11
Enamine	EN300-27152033-0.1g	rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, cis	2580095-50-5	95%	0.1g	$590.0	2023-09-11
Enamine	EN300-27152033-0.25g	rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, cis	2580095-50-5	95%	0.25g	$842.0	2023-09-11
Enamine	EN300-27152033-0.5g	rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, cis	2580095-50-5	95%	0.5g	$1326.0	2023-09-11
Enamine	EN300-27152033-1.0g	rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, cis	2580095-50-5	95%	1.0g	$1701.0	2023-07-07
Enamine	EN300-27152033-2.5g	rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, cis	2580095-50-5	95%	2.5g	$3332.0	2023-09-11
Enamine	EN300-27152033-5.0g	rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, cis	2580095-50-5	95%	5.0g	$4930.0	2023-07-07
Enamine	EN300-27152033-10.0g	rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, cis	2580095-50-5	95%	10.0g	$7312.0	2023-07-07
Enamine	EN300-27152033-1g	rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, cis	2580095-50-5	95%	1g	$1701.0	2023-09-11
Enamine	EN300-27152033-5g	rac-(3aR,7aR)-6,6-difluoro-octahydro-1H-isoindole-3a-carboxylic acid, cis	2580095-50-5	95%	5g	$4930.0	2023-09-11